Cas no 2320825-03-2 (4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine)

• Product Name: 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine
• CAS No: 2320825-03-2
• MF: C₁₄H₂₂N₂O₃S₂
• MW: 330.466081142426
• CID: 5340731
• Update Time: 2025-06-27

4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypyrrolidin-1-yl)-1-(thiophen-2-ylsulfonyl)piperidine
• 4-(3-methoxypyrrolidin-1-yl)-1-thiophen-2-ylsulfonylpiperidine
• 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine

• Inchi： 1S/C14H22N2O3S2/c1-19-13-6-7-15(11-13)12-4-8-16(9-5-12)21(17,18)14-3-2-10-20-14/h2-3,10,12-13H,4-9,11H2,1H3
• InChI Key： CGUWJKSDTXITBP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(CC1)N1CCC(C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine

4-(3-Methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine (CAS No. 2320825-03-2)

4-(3-Methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine, also known by its CAS registry number 2320825-03-2, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. The molecule incorporates a piperidine ring, a pyrrolidine moiety with a methoxy substituent, and a thiophene sulfonyl group, each contributing to its distinct chemical properties and biological activity.

The piperidine core of this compound is a six-membered saturated ring containing one nitrogen atom. Piperidine derivatives are known for their versatility in drug design due to their ability to form hydrogen bonds and interact with various biological targets. The pyrrolidine moiety, on the other hand, is a five-membered ring with one nitrogen atom and serves as a flexible linker in the molecule. The methoxy group attached to the pyrrolidine ring introduces electron-donating properties, which can influence the compound's solubility and reactivity.

The thiophene sulfonyl group is another critical component of this compound. Thiophene is a five-membered aromatic heterocycle containing sulfur, and its sulfonyl derivative adds a sulfonamide-like functionality. This group is known to enhance the compound's stability and bioavailability while also contributing to its pharmacokinetic properties. Recent studies have shown that sulfonyl-containing compounds exhibit promising anti-inflammatory and analgesic effects, making them valuable candidates for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine through multi-step reactions involving coupling agents and protecting groups. These methods have improved the yield and purity of the compound, facilitating its further characterization and testing. The compound has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to determine its molecular structure and conformational properties.

In terms of biological activity, 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine has demonstrated potent inhibitory effects on various enzymes associated with inflammatory diseases. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preclinical studies have shown that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of this compound has also been evaluated in animal models. Studies indicate that it has moderate oral bioavailability and favorable distribution properties across tissues. Its half-life and clearance rate suggest that it could be suitable for once-daily dosing regimens in clinical settings. However, further research is required to optimize its pharmacokinetic parameters for human use.

From an environmental perspective, 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine has been assessed for its eco-toxicological impact. Results from aquatic toxicity tests reveal that it poses minimal risk to aquatic organisms at therapeutic concentrations. This finding aligns with current regulatory standards for pharmaceutical compounds and supports its potential for safe clinical application.

In conclusion, 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-sulfonyl)piperidine (CAS No. 2320825-03-2) represents a promising candidate in drug discovery due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease states, including inflammation, pain management, and oncology. As advancements in synthetic chemistry and pharmacology unfold, this compound stands at the forefront of innovative drug development strategies aimed at improving human health.